Cas no 83529-62-8 (Leucosceptoside A)

• Product Name: Leucosceptoside A
• CAS No: 83529-62-8
• MF: C₃₀H₃₈O₁₅
• MW: 638.61373090744
• CID: 1808696
• PubChem ID: 6476334
• Update Time: 2024-10-26

Leucosceptoside A Chemical and Physical Properties

Names and Identifiers

• [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-e
• [(2r,3r,4r,5r,6r)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2s,3r,4r,5r,6s)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (e)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoate
• AC1O52VJ
• SureCN5918043
• NSC729646
• NSC-729646
• Leucosceptoside A
• β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-α-L-mannopyranosyl)-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)- (ZCI)
• Desapiosylalyssonoside
• Leucoscepthoside A
• Leucoseptoside A
• Leukoceptoside A
• .beta.-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-.alpha.-L-mannopyranosyl)-4-O-[(2E)-3-(3-hydroxy-4-methoxyphenyl)-1-oxo-2-propenyl]-
• DTXSID60424288
• SCHEMBL5918043
• (2R,3R,4R,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl (E)-3-(3-hydroxy-4-methoxyphenyl)acrylate
• [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-tetrahydropyran-3-yl] (E)-3-(3-hydroxy-4-methoxy-phenyl)prop-2-enoate
• LEUCOSCEPTOSIDEA
• 2-(3,4-Dihydroxyphenyl)ethyl 3-O-(α-L-rhamnopyranosyl)-4-O-[(E)-3-(4-hydroxy-3-methoxyphenyl)acryloyl]-β-D-glucopyranoside
• 3,4-Dihydroxyphenethyl 3-O-α-L-rhamnopyranosyl-4-O-(4-hydroxy-3-methoxycinnamoyl)-β-D-glucopyranoside
• β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-α-L-mannopyranosyl)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]

• Inchi： 1S/C30H38O15/c1-14-23(36)24(37)25(38)30(42-14)45-28-26(39)29(41-10-9-16-3-6-17(32)19(34)11-16)43-21(13-31)27(28)44-22(35)8-5-15-4-7-18(33)20(12-15)40-2/h3-8,11-12,14,21,23-34,36-39H,9-10,13H2,1-2H3/b8-5+/t14-,21+,23-,24+,25+,26+,27+,28+,29+,30-/m0/s1
• InChI Key： ZMYQRHSOVRDQDL-CPPDSBOHSA-N
• SMILES： O([C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)[C@@H]1[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O[C@H](CO)[C@H]1OC(=O)/C=C/C1C=CC(O)=C(OC)C=1

Computed Properties

• Exact Mass: 638.22107050g/mol
• Monoisotopic Mass: 638.22107050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 234Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 906.1±65.0 °C at 760 mmHg
• Flash Point: 291.3±27.8 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Leucosceptoside A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether